Cas no 2229442-20-8 (tert-butyl N-{2-hydroxy-3-methoxy-5-2-methyl-2-(methylamino)propylphenyl}carbamate)

• Product Name: tert-butyl N-{2-hydroxy-3-methoxy-5-2-methyl-2-(methylamino)propylphenyl}carbamate
• CAS No: 2229442-20-8
• MF: C₁₇H₂₈N₂O₄
• MW: 324.415225028992
• CID: 6352544
• PubChem ID: 165969607
• Update Time: 2025-05-20

tert-butyl N-{2-hydroxy-3-methoxy-5-2-methyl-2-(methylamino)propylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-hydroxy-3-methoxy-5-2-methyl-2-(methylamino)propylphenyl}carbamate
• tert-butyl N-{2-hydroxy-3-methoxy-5-[2-methyl-2-(methylamino)propyl]phenyl}carbamate
• EN300-1897757
• 2229442-20-8

• Inchi： 1S/C17H28N2O4/c1-16(2,3)23-15(21)19-12-8-11(10-17(4,5)18-6)9-13(22-7)14(12)20/h8-9,18,20H,10H2,1-7H3,(H,19,21)
• InChI Key： WTMJGVVRDAZXQS-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=CC(=C1)CC(C)(C)NC)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 324.20490738g/mol
• Monoisotopic Mass: 324.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.8Ų

Additional information on tert-butyl N-{2-hydroxy-3-methoxy-5-2-methyl-2-(methylamino)propylphenyl}carbamate

Tert-Butyl N-{2-Hydroxy-3-Methoxy-5-2-Methyl-2-(Methylamino)propylphenyl}carbamate (CAS No. 2229442-20-8)

Tert-butyl N-{2-hydroxy-3-methoxy-5-2-methyl-2-(methylamino)propylphenyl}carbamate (CAS No. 2229442-20-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate group, a hydroxy group, a methoxy group, and a methylamino-substituted propylphenyl moiety. These functional groups contribute to the compound's potential biological activity and therapeutic applications.

The tert-butyl carbamate group is a common protecting group in organic synthesis, used to mask the reactivity of primary amines. This group can be selectively removed under mild conditions, making it an ideal choice for the synthesis of complex molecules. In the context of tert-butyl N-{2-hydroxy-3-methoxy-5-2-methyl-2-(methylamino)propylphenyl}carbamate, the tert-butyl carbamate serves to protect the primary amine until it is needed for further chemical transformations or biological interactions.

The hydroxy and methoxy groups are important for the compound's solubility and stability. The hydroxy group can form hydrogen bonds with water molecules, enhancing the compound's solubility in aqueous environments. The methoxy group, on the other hand, increases the lipophilicity of the molecule, which can improve its ability to cross cell membranes and reach intracellular targets. These properties are crucial for the compound's potential use in drug delivery systems and as a scaffold for further chemical modifications.

The methylamino-substituted propylphenyl moiety is particularly noteworthy for its potential biological activity. Amino-substituted phenyl groups are common in many bioactive molecules, including neurotransmitters and receptor ligands. The presence of this moiety suggests that tert-butyl N-{2-hydroxy-3-methoxy-5-2-methyl-2-(methylamino)propylphenyl}carbamate may have interactions with specific receptors or enzymes in biological systems. Recent studies have shown that similar compounds with amino-substituted phenyl groups exhibit potent activity against various targets, including G protein-coupled receptors (GPCRs) and ion channels.

In terms of its synthetic route, tert-butyl N-{2-hydroxy-3-methoxy-5-2-methyl-2-(methylamino)propylphenyl}carbamate can be synthesized through a series of well-established organic reactions. The synthesis typically involves the protection of the primary amine with tert-butyl carbamate, followed by the introduction of the hydroxy and methoxy groups via substitution reactions. The final step involves the attachment of the methylamino-substituted propylphenyl moiety through a coupling reaction. This synthetic strategy allows for high yields and purity, making it suitable for large-scale production.

Recent research has focused on evaluating the biological activity of tert-butyl N-{2-hydroxy-3-methoxy-5-2-methyl-2-(methylamino)propylphenyl}carbamate in various assays. Studies have shown that this compound exhibits promising activity as an inhibitor of specific enzymes involved in metabolic pathways. For example, it has been found to inhibit key enzymes in the biosynthesis of fatty acids and cholesterol, which are important targets for treating metabolic disorders such as diabetes and hyperlipidemia.

Furthermore, tert-butyl N-{2-hydroxy-3-methoxy-5-2-methyl-2-(methylamino)propylphenyl}carbamate has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This property makes it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-{2-hydroxy-3-methoxy-5-2-methyl-2-(methylamino)propylphenyl}carbamate in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal side effects. Phase II trials are expected to provide more detailed information on its therapeutic potential and optimal dosing regimens.

In conclusion, tert-butyl N-{2-hydroxy-3-methoxy-5-2-methyl-2-(methylamino)propylphenyl}carbamate (CAS No. 2229442-20-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to elucidate its mechanisms of action and clinical utility, this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.